![molecular formula C13H9Cl2NO4S B7638085 4-[(3,4-Dichlorophenyl)sulfamoyl]benzoic acid](/img/structure/B7638085.png)
4-[(3,4-Dichlorophenyl)sulfamoyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(3,4-Dichlorophenyl)sulfamoyl]benzoic acid, commonly known as DCSB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of sulfonamides and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of DCSB is primarily attributed to its ability to inhibit the activity of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide to bicarbonate and protons. DCSB binds to the active site of carbonic anhydrase, preventing the enzyme from carrying out its catalytic function. This results in a decrease in the concentration of bicarbonate and protons, leading to a decrease in the pH of the surrounding environment. The decrease in pH can have various physiological effects, including the inhibition of cancer cell growth.
Biochemical and Physiological Effects
DCSB has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase activity has been shown to decrease the pH of the surrounding environment, leading to the inhibition of cancer cell growth. DCSB has also been shown to decrease the activity of the sodium-potassium pump, leading to an increase in intracellular sodium and a decrease in intracellular potassium. This can have various physiological effects, including the inhibition of smooth muscle contraction.
Advantages and Limitations for Lab Experiments
DCSB has several advantages for lab experiments, including its high yield and ease of purification. The compound has also been extensively studied, and its mechanism of action is well understood. However, DCSB has some limitations, including its potential toxicity and the need for caution when handling the compound.
Future Directions
For the study of DCSB include investigating its potential as an anticancer agent in clinical trials and developing new synthesis methods for the compound.
Synthesis Methods
DCSB can be synthesized using different methods, including the reaction of 3,4-dichloroaniline with benzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 4-aminobenzoic acid with 3,4-dichlorobenzenesulfonyl chloride in the presence of a base. The yield of DCSB using these methods is relatively high, and the compound can be purified using recrystallization.
Scientific Research Applications
DCSB has been extensively used in scientific research, particularly in the field of biochemistry and pharmacology. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. DCSB has also been shown to inhibit the growth of cancer cells and has been used as a potential anticancer agent in preclinical studies.
properties
IUPAC Name |
4-[(3,4-dichlorophenyl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO4S/c14-11-6-3-9(7-12(11)15)16-21(19,20)10-4-1-8(2-5-10)13(17)18/h1-7,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSPSWVJTSDGRPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.